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This technical guide provides an in-depth analysis of the spectroscopic properties of Pigment
Yellow 180 (P.Y. 180), a high-performance benzimidazolone pigment. Designed for
researchers, scientists, and professionals in drug development and materials science, this
document offers a detailed examination of its Fourier-Transform Infrared (FTIR) and Ultraviolet-
Visible (UV-Vis) spectroscopic data. The guide combines theoretical principles with practical
experimental insights and detailed data interpretation to serve as a comprehensive resource for
the characterization of this widely used colorant.

Introduction to Pigment Yellow 180

Pigment Yellow 180, identified by the Colour Index name C.I. Pigment Yellow 180 and CAS
number 77804-81-0, is a disazo/benzimidazolone-based organic pigment.[1] Its chemical
formula is CssH32N100s, with a corresponding molecular weight of 732.70 g/mol .[2][3] P.Y. 180
is recognized for its greenish-yellow shade, exceptional heat stability (up to 290°C in HDPE),
and excellent light and weather fastness.[4][5][6] These robust properties make it a preferred
choice for demanding applications, particularly in the plastics and printing ink industries.[2][4][7]
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The molecular structure of Pigment Yellow 180 features two azo groups (-N=N-) and two
benzimidazolone moieties, which are key to its chromatic and performance characteristics. The
complex aromatic system and the presence of multiple functional groups give rise to a distinct
spectroscopic fingerprint, which can be effectively characterized using FTIR and UV-Vis
spectroscopy.

Molecular Structure of Pigment Yellow 180

Fourier-Transform Infrared (FTIR) Spectroscopy of

Pigment Yellow 180
Fundamental Principles

FTIR spectroscopy is a powerful analytical technique for identifying the functional groups
present in a molecule. The method is based on the absorption of infrared radiation by a
sample, which causes molecular vibrations such as stretching and bending of chemical bonds.
Each functional group absorbs infrared radiation at a characteristic frequency, resulting in a
unique spectrum that serves as a molecular "fingerprint”. For a complex organic molecule like
Pigment Yellow 180, the FTIR spectrum provides a wealth of information about its structural
components.

Experimental Protocol for FTIR Analysis

The following is a generalized protocol for the acquisition of an FTIR spectrum of a solid
pigment sample like P.Y. 180.
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Experimental Workflow for UV-Vis Analysis

Interpretation of the UV-Vis Spectrum of Pigment Yellow

180

The UV-Vis spectrum of Pigment Yellow 180 is dominated by strong absorption bands in the

visible and near-UV regions, which arise from electronic transitions within its extensive

conjugated system.

Table 2: UV-Vis Absorption Maxima for Pigment Yellow 180

Wavelength (Amax) Electronic Transition Chromophore
Extended conjugated system
~400-450 nm m—T o
(azo groups, aromatic rings)
Benzimidazolone and phenyl
~270-300 nm m~-T

groups
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The most intense absorption band, located in the 400-450 nm range, is responsible for the
pigment's yellow color. This band is attributed to a high-energy 1t — 11* transition involving the
entire conjugated system, including the azo linkages and the aromatic rings. A weaker
absorption, often appearing as a shoulder, may be present at longer wavelengths and can be
assigned to an n — T1t* transition, involving the non-bonding electrons on the nitrogen atoms of
the azo groups. Another strong absorption is typically observed in the UV region (around 270-
300 nm), corresponding to Tt — Tt* transitions localized within the benzimidazolone and phenyl
moieties.

The Influence of Solvents on Spectroscopic
Properties

The spectroscopic properties of Pigment Yellow 180 can be influenced by the solvent
environment, a phenomenon known as solvatochromism. Studies have shown that the UV-Vis
absorption maximum of P.Y. 180 can shift depending on the polarity of the solvent. [8]Generally,
in more polar solvents, a bathochromic (red) shift of the 1t — 1* transition is observed. This is
due to the stabilization of the more polar excited state by the polar solvent molecules. This
effect is important to consider when preparing samples for UV-Vis analysis and can also
provide insights into the pigment-binder interactions in applied systems.

Conclusion

The spectroscopic characterization of Pigment Yellow 180 by FTIR and UV-Vis spectroscopy
provides a detailed understanding of its chemical structure and electronic properties. The FTIR
spectrum confirms the presence of key functional groups, including amide, azo,
benzimidazolone, and ether linkages. The UV-Vis spectrum elucidates the electronic transitions
responsible for its characteristic yellow color. This technical guide provides the foundational
knowledge and experimental framework for the accurate and reliable spectroscopic analysis of
this important industrial pigment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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